![molecular formula C11H15F2N B1386083 1-(3,4-Difluorophenyl)pentylamine CAS No. 1021126-29-3](/img/structure/B1386083.png)
1-(3,4-Difluorophenyl)pentylamine
Overview
Description
1-(3,4-Difluorophenyl)pentylamine, also known as 3,4-DFPP, is a fluoroalkyl-substituted amine. It is a colorless liquid with a low melting point and a high boiling point. It is soluble in many organic solvents, including ethanol, ether, and benzene. 3,4-DFPP is a versatile compound that has been used in a wide variety of scientific and industrial applications.
Scientific Research Applications
Organic Synthesis
1-(3,4-Difluorophenyl)pentylamine: is a valuable intermediate in organic synthesis. Its difluorophenyl group can influence the electronic properties of molecules, making it useful in synthesizing compounds with specific reactivity or stability. For example, it can be used to prepare Blatter radicals, which are important in the study of redox processes and magnetic properties .
Catalysis
In catalysis, the difluorophenyl group can modulate the activity and selectivity of catalysts. The compound’s structure allows it to act as a ligand, potentially forming complexes with metals that can catalyze various chemical reactions, including asymmetric syntheses and polymerizations .
Drug Discovery
This compound has potential applications in drug discovery. Its structure could be incorporated into new pharmacophores, leading to the development of novel therapeutic agents. The difluorophenyl group, in particular, is known to enhance binding affinity to biological targets, which is crucial in the design of drugs with improved efficacy.
Material Science
In material science, 1-(3,4-Difluorophenyl)pentylamine can be used to modify the properties of materials. For instance, it can be involved in the synthesis of organic semiconductors or used to create materials with specific optical or electronic properties.
Magnetic Resonance Imaging (MRI) Contrast Agents
The electronic properties of the difluorophenyl group make this compound a candidate for developing MRI contrast agents. When incorporated into molecules that interact with magnetic fields, it could improve the contrast of MRI images, aiding in more accurate diagnostics .
Antiferromagnetic Materials
Research has shown that derivatives of 1-(3,4-Difluorophenyl)pentylamine exhibit strong antiferromagnetic interactions. This makes them interesting for the development of antiferromagnetic materials, which have applications in memory storage devices and spintronic technologies .
properties
IUPAC Name |
1-(3,4-difluorophenyl)pentan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F2N/c1-2-3-4-11(14)8-5-6-9(12)10(13)7-8/h5-7,11H,2-4,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWKLUSAXNDCDGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C1=CC(=C(C=C1)F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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